Cas no 16721-41-8 (Tert-butyl carbamothioylformate)

• Product Name: Tert-butyl carbamothioylformate
• CAS No: 16721-41-8
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• MDL: MFCD11113320
• CID: 121840
• PubChem ID: 55265623
• Update Time: 2023-08-02

Tert-butyl carbamothioylformate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-amino-2-thioxo-, 1,1-dimethylethyl ester
• 2-Amino-2-thioxoacetic acid tert-butyl ester
• tert-butyl 2-amino-2-thioxoacetate
• 2-Thiooxamic acid tert-butyl ester
• Oxamic acid,2-thio-,tert-butyl ester (8CI)
• TERT-BUTYL CARBAMOTHIOYLFORMATE
• Acetic acid, 2-amino-2-thioxo-, 1,1-dimethylethyl ester
• Tert-butyl carbamothioylformate

• MDL： MFCD11113320
• Inchi： 1S/C6H11NO2S/c1-6(2,3)9-5(8)4(7)10/h1-3H3,(H2,7,10)
• InChI Key： NTIWAAQCSQPQEH-UHFFFAOYSA-N
• SMILES： S=C(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 161.051
• Monoisotopic Mass: 161.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4

Experimental Properties

• Density: 1.153
• Boiling Point: 221 ºC
• Flash Point: 87 ºC